molecular formula C15H15NO2 B8292406 4-(3-Cyanophenyl)-3-cyclohexene-1-one ethylene ketal

4-(3-Cyanophenyl)-3-cyclohexene-1-one ethylene ketal

Cat. No. B8292406
M. Wt: 241.28 g/mol
InChI Key: HACBPRLBSZTEGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-Cyanophenyl)-3-cyclohexene-1-one ethylene ketal is a useful research compound. Its molecular formula is C15H15NO2 and its molecular weight is 241.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-Cyanophenyl)-3-cyclohexene-1-one ethylene ketal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-Cyanophenyl)-3-cyclohexene-1-one ethylene ketal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(3-Cyanophenyl)-3-cyclohexene-1-one ethylene ketal

Molecular Formula

C15H15NO2

Molecular Weight

241.28 g/mol

IUPAC Name

3-(1,4-dioxaspiro[4.5]dec-7-en-8-yl)benzonitrile

InChI

InChI=1S/C15H15NO2/c16-11-12-2-1-3-14(10-12)13-4-6-15(7-5-13)17-8-9-18-15/h1-4,10H,5-9H2

InChI Key

HACBPRLBSZTEGO-UHFFFAOYSA-N

Canonical SMILES

C1CC2(CC=C1C3=CC=CC(=C3)C#N)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(3-cyanophenyl)-3-cyclohexene-1-one (from step 1 of method 2, 1.8 g, 9.0 mmole), ethylene glycol (2.8 g, 45 mmole) and p-toluenesulfonic acid monohydrate (0.1 g, 0.5 mmole) were dissolved in 50 ml toluene. The reaction was refluxed for 2 hours. The organic layer was washed with water (2×50 mL) and dried over sodium sulfate. The residue from the organic layer was purified by column chromatography using ethyl acetate/hexane (15/85) as the eluent to afford 4-(3-cyanophenyl)-3-cyclohexene-1-one ethylene ketal(1.9 g, 87%).
Quantity
1.8 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0.1 g
Type
catalyst
Reaction Step One

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